Cas no 80922-07-2 (Benzothiazole, 2-ethylidene-2,3-dihydro-3-methyl-)

• Product name: Benzothiazole, 2-ethylidene-2,3-dihydro-3-methyl-
• CAS No: 80922-07-2
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• CID: 704821
• PubChem ID: 54046950

Benzothiazole, 2-ethylidene-2,3-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-ethylidene-2,3-dihydro-3-methyl-
• 2-ethylidene-3-methyl-1,3-benzothiazole
• 80922-07-2
• SCHEMBL13416589
• 2-ethylidene-3-methylbenzothiazoline
• 2-Ethylidene-3-methyl-2,3-dihydro-1,3-benzothiazole
• DTXSID90708644

• Inchi： InChI=1S/C10H11NS/c1-3-10-11(2)8-6-4-5-7-9(8)12-10/h3-7H,1-2H3
• InChI Key： XKPQMYSXUHRABQ-UHFFFAOYSA-N
• SMILES： CC=C1N(C2=CC=CC=C2S1)C

Computed Properties

• Exact Mass: 177.06122053g/mol
• Monoisotopic Mass: 177.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 28.5Ų